Cas no 93703-10-7 (1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl-)

• Product Name: 1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl-
• CAS No: 93703-10-7
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• CID: 4340246
• Update Time: 2025-11-05

1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl-

• Inchi： 1S/C12H10ClN3/c1-7-3-4-9-8(5-7)11(13)12-10(15-9)6-14-16(12)2/h3-6H,1-2H3
• InChI Key： UJURNGUVKBCFKG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(Cl)=C2N(C)N=CC=12

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 404.0±40.0 °C(Predicted)
• pka: 3.95±0.30(Predicted)

Additional information on 1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl-

1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl-

1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl- is a heterocyclic compound with the CAS registry number 93703-10-7. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule consists of a pyrazole ring fused to a quinoline system, with substituents at positions 9 (chloro), 1 (methyl), and 7 (methyl). This specific substitution pattern imparts distinct chemical and physical properties to the compound.

The synthesis of 1H-Pyrazolo[4,3-b]quinoline, 9-chloro-1,7-dimethyl- typically involves multi-step organic reactions. Recent studies have explored efficient methods for constructing such fused heterocycles using microwave-assisted synthesis or catalytic processes. These advancements have not only improved the yield but also reduced the reaction time compared to traditional methods. The use of microwave technology has been particularly promising in forming the C-N bonds required for the pyrazole ring formation.

One of the most intriguing aspects of 1H-Pyrazolo[4,3-b]quinoline derivatives is their potential in drug discovery. Researchers have investigated their biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 9-chloro-1,7-dimethyl derivatives exhibit significant inhibitory effects on certain kinase enzymes associated with cancer progression. This finding underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 1H-Pyrazolo[4,3-b]quinoline derivatives have shown promise in materials science. Their ability to form stable coordination complexes with metal ions makes them valuable candidates for designing new materials with tailored electronic properties. Recent research has focused on their application in organic light-emitting diodes (OLEDs) and sensors. For example, a report in *Advanced Materials* highlighted the use of chloro-substituted pyrazoloquinolines as efficient emitters in OLED devices due to their high quantum yields and thermal stability.

The structural versatility of 1H-Pyrazolo[4,3-b]quinoline derivatives also makes them ideal for studying fundamental chemical reactions. For instance, their reactivity towards nucleophilic aromatic substitution has been extensively studied under various conditions. A paper in *Organic Process Research & Development* detailed how the methyl substituents at positions 1 and 7 influence the reaction kinetics and selectivity in such processes. This understanding is crucial for optimizing industrial-scale synthesis routes.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 9-chloro-1,7-dimethyl pyrazoloquinolines have gained attention. Researchers are exploring biodegradation mechanisms to assess their environmental impact and develop sustainable synthetic methods. A study published in *Green Chemistry* proposed using enzymatic catalysis to synthesize these compounds under mild conditions, reducing energy consumption and waste generation.

In conclusion, 1H-Pyrazolo[4,3-b]quinoline derivatives, particularly those with chlorine and methyl substituents, represent a fascinating class of compounds with diverse applications across chemistry and biology. Ongoing research continues to uncover new insights into their synthesis methods, biological activities, and material properties. As scientific advancements progress, these compounds are expected to play an increasingly important role in both academic research and industrial applications.